Cas no 338406-29-4 (3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 338406-29-4
• CID: 4647098
• Update Time: 2025-10-30

3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine

Additional information on 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine

Comprehensive Analysis of 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine (CAS No. 338406-29-4)

The compound 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine (CAS No. 338406-29-4) is a highly specialized chemical entity with significant potential in various research and industrial applications. Its unique molecular structure, featuring a pyridine core substituted with chloro and trifluoromethyl groups, as well as a chlorophenyl imine moiety, makes it a subject of interest in fields such as medicinal chemistry, agrochemical development, and material science. The Z-configuration of the imine bond adds a layer of stereochemical complexity, which is often explored in drug design and catalysis.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in pharmaceutical research. The presence of the trifluoromethyl group in this compound aligns with current trends in drug discovery, where fluorine-containing molecules are increasingly prevalent. Researchers are particularly interested in how this group influences the compound's interaction with biological targets, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

The chlorophenyl segment of the molecule is another critical feature, as aromatic chlorination often improves lipophilicity and binding affinity. This has led to investigations into its potential as a building block for heterocyclic synthesis, a hot topic in organic chemistry forums and patent literature. The compound's CAS No. 338406-29-4 is frequently queried in chemical databases, reflecting its relevance in proprietary research and development projects.

From a synthetic perspective, the imine linkage in 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine offers versatility. Imines are pivotal intermediates in Schiff base reactions, which are widely used to create chelating ligands for metal complexes. This application is particularly relevant in catalysis and materials science, where users often search for custom ligands or metal-organic frameworks (MOFs). The compound's potential in these areas is underscored by its structural rigidity and electron-withdrawing substituents, which can fine-tune electronic properties.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, its halogenated nature prompts questions about biodegradability and green chemistry alternatives. These topics are increasingly popular in search engines, reflecting a growing emphasis on sustainable chemical practices. Researchers are exploring methods to optimize the synthesis of such compounds using catalytic protocols or microwave-assisted reactions, which reduce waste and energy consumption.

In summary, 3-chloro-N-{2-[(Z)-[(4-chlorophenyl)methylidene]amino]ethyl}-5-(trifluoromethyl)pyridin-2-amine (CAS No. 338406-29-4) is a multifaceted compound with broad applicability. Its structural features resonate with contemporary research trends, from fluorine chemistry to sustainable synthesis, making it a recurring subject in both academic and industrial queries. As the scientific community continues to explore its potential, this compound is poised to remain a key player in advanced chemical research.